Cas no 1392146-21-2 (3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde)

• Product Name: 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• CAS No: 1392146-21-2
• MF: C₁₄H₁₉BO₃
• MW: 246.109864473343
• CID: 4936895
• PubChem ID: 127263689
• Update Time: 2026-02-27

3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• (3-Formyl-5-methylphenyl)boronic acid pinacol ester
• 3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• 3-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• starbld0019712
• EN300-12580573
• MFCD18731016
• CS-0177823
• 1392146-21-2
• 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

• Inchi： 1S/C14H19BO3/c1-10-6-11(9-16)8-12(7-10)15-17-13(2,3)14(4,5)18-15/h6-9H,1-5H3
• InChI Key： CGHQBKWBUKSEBB-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=O)C=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 246.1427246g/mol
• Monoisotopic Mass: 246.1427246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5

Additional information on 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

Recent Advances in the Application of 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (CAS: 1392146-21-2) in Chemical Biology and Pharmaceutical Research

The compound 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (CAS: 1392146-21-2) has recently emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. This boronic ester derivative is particularly valued for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. Recent studies have highlighted its utility in the development of novel kinase inhibitors, proteolysis targeting chimeras (PROTACs), and boron-containing therapeutics, underscoring its growing importance in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a building block for Bruton's tyrosine kinase (BTK) inhibitors. Researchers at Scripps Research Institute utilized 1392146-21-2 to develop a series of covalent BTK inhibitors with improved selectivity profiles. The boronic ester moiety proved crucial for both target engagement and metabolic stability, with the lead compound showing 10-fold greater potency than ibrutinib in preclinical models of autoimmune disorders.

In the field of targeted protein degradation, a Nature Chemical Biology publication (2024) reported the use of this boronic acid derivative in constructing heterobifunctional PROTAC molecules. The aldehyde functionality allowed for efficient conjugation to E3 ligase ligands, while the boronic ester enabled attachment to target-binding warheads. This dual functionality has opened new avenues for degrading traditionally "undruggable" targets, particularly in oncology applications where resistance to conventional small molecules is problematic.

Significant progress has also been made in understanding the compound's physicochemical properties. A comprehensive computational study (Journal of Chemical Information and Modeling, 2024) characterized its solution-phase behavior and membrane permeability. Molecular dynamics simulations revealed that the tetramethyl dioxaborolane ring enhances cell penetration compared to simpler boronic acids, making 1392146-21-2 particularly valuable for CNS-targeted drug development.

The pharmaceutical industry has taken note of these developments, with several major companies including the compound in their screening libraries. Patent activity surrounding 1392146-21-2 has increased markedly, particularly in areas of inflammation and oncology. A recent patent application (WO2024015832) discloses its use in developing next-generation PARP inhibitors with reduced side effect profiles.

Looking forward, researchers anticipate expanded applications of this versatile building block. Ongoing clinical trials of boronic acid-based drugs (e.g., bortezomib derivatives) suggest that 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde may play an increasingly important role in addressing challenges of drug resistance and improving therapeutic windows. Its unique combination of synthetic accessibility and favorable drug-like properties positions it as a valuable tool for medicinal chemists tackling complex disease targets.